Cas no 62314-83-4 (Propanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-)

Propanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)- structure
62314-83-4 structure
Product Name:Propanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-
CAS No:62314-83-4
MF:C5H7N3OS2
MW:189.25857758522
CID:449629
PubChem ID:14454295
Update Time:2025-11-04

Propanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-
    • N-(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)propanamide
    • N-(5-Sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)propanamide
    • N-(5-SULFANYL-1,3,4-THIADIAZOL-2-YL)PROPANAMIDE
    • SCHEMBL11559131
    • EN300-6767562
    • DTXSID90560502
    • 62314-83-4
    • Z86525649
    • XELFBHWGNQVNQG-UHFFFAOYSA-N
    • 2-propionamido-5-mercapto-1,3,4-thiadiazole
    • Inchi： 1S/C5H7N3OS2/c1-2-3(9)6-4-7-8-5(10)11-4/h2H2,1H3,(H,8,10)(H,6,7,9)
    • InChI Key： XELFBHWGNQVNQG-UHFFFAOYSA-N
    • SMILES： S1C(NN=C1NC(CC)=O)=S

Computed Properties

  • Exact Mass: 189.00321
  • Monoisotopic Mass: 189.00305420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 53.49

Propanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6767562-0.05g
N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)propanamide
 62314-83-4 95%
0.05g
 $66.0 2023-07-09
Enamine
EN300-6767562-0.1g
N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)propanamide
 62314-83-4 95%
0.1g
 $98.0 2023-07-09
Enamine
EN300-6767562-0.25g
N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)propanamide
 62314-83-4 95%
0.25g
 $142.0 2023-07-09
Enamine
EN300-6767562-0.5g
N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)propanamide
 62314-83-4 95%
0.5g
 $271.0 2023-07-09
Enamine
EN300-6767562-1.0g
N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)propanamide
 62314-83-4 95%
1.0g
 $371.0 2023-07-09
Enamine
EN300-6767562-2.5g
N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)propanamide
 62314-83-4 95%
2.5g
 $726.0 2023-07-09
Enamine
EN300-6767562-5.0g
N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)propanamide
 62314-83-4 95%
5.0g
 $1075.0 2023-07-09
Enamine
EN300-6767562-10.0g
N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)propanamide
 62314-83-4 95%
10.0g
 $1593.0 2023-07-09
1PlusChem
1P01GQUK-50mg
Propanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-
 62314-83-4 95%
50mg
 $140.00 2024-04-22
1PlusChem
1P01GQUK-100mg
Propanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-
 62314-83-4 95%
100mg
 $178.00 2024-04-22

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